7-Bromo-4-chloro-2,6-dimethyl-5H-pyrrolo[3,2-d]pyrimidine

• Molecular Formula: C8H7BrClN3
• Molecular Weight: 260.52 g/mol
• IUPAC Name: 7-bromo-4-chloro-2,6-dimethyl-5H-pyrrolo[3,2-d]pyrimidine
• InChI: InChI=1S/C8H7BrClN3/c1-3-5(9)6-7(11-3)8(10)13-4(2)12-6/h11H,1-2H3
• InChI Key: YKJSBXVOMDPZKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)C(=NC(=N2)C)Cl)Br

Description

7-Bromo-4-chloro-2,6-dimethyl-5H-pyrrolo[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C8H7BrClN3 and its molecular weight is 260.52 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Chloro-2,6-dimethyl-5H-pyrrolo[3,2-d]pyrimidine from example A7 (10.90 g; 60.00 mmol) is dissolved in dichloromethane (120 mL). The stirred mixture is cooled to −10° C. Br2 (3.08 mL; 60.00 mmol) dissolved in dichloromethane (20 mL) is added dropwise within 25 minutes. The re-suiting precipitate is collected by suction filtration, suspended in Na2SO3 (5% solution) (100 mL) and is stirred for 30 minutes at ambient temperature. After filtratrion the product is dissolved in acetonitrile (1000 mL), refluxed for one hour and filtered while still hot. The solvent is removed under reduced pressure until the product starts to precipitate. Precipitation of the product is completed by addition of cyclohexane and cooling to 0° C. for several hours. The solid is collected by suction filtration, washed with cyclohexane and dried in vacuum at 50° C. over night to yield the title compound as a white solid.